Cas no 1213388-35-2 (METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE
• CAS No: 1213388-35-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5593747
• PubChem ID: 103694355
• Update Time: 2025-10-24

METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE
• Benzenepropanoic acid, β-amino-3-bromo-4-methyl-, methyl ester, (βS)-
• EN300-1162687
• 1213388-35-2

• Inchi： 1S/C11H14BrNO2/c1-7-3-4-8(5-9(7)12)10(13)6-11(14)15-2/h3-5,10H,6,13H2,1-2H3/t10-/m0/s1
• InChI Key： OGLVFDAJTRJFSV-JTQLQIEISA-N
• SMILES： C(OC)(=O)C[C@H](N)C1=CC=C(C)C(Br)=C1

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 353.7±42.0 °C(Predicted)
• pka: 7.53±0.10(Predicted)

Additional information on METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE

METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE: A Comprehensive Overview

The compound with CAS No. 1213388-35-2, known as METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (3S)-configuration of the molecule plays a crucial role in its stereochemical behavior, which is essential for understanding its biological activity.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in the context of pharmaceuticals. The (S)-configuration at the third carbon atom in this compound suggests that it may exhibit specific enantioselective properties, making it a valuable candidate for asymmetric synthesis. Researchers have explored the synthesis of this compound using various methods, including enzymatic catalysis and stereoselective synthesis, to optimize its production and ensure high enantiomeric purity.

The bromo group attached to the aromatic ring in this compound contributes to its electronic properties and reactivity. This substituent not only influences the molecule's stability but also enhances its ability to participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. Recent advancements in organometallic chemistry have provided new insights into the reactivity of bromoarenes, further expanding the potential applications of this compound.

In terms of biological activity, METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE has shown promising results in preclinical studies. Its ability to modulate specific cellular pathways has made it a subject of interest in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to investigate the binding interactions of this compound with target proteins, providing valuable insights into its mechanism of action.

The methyl ester group present in this compound is another key feature that contributes to its solubility and bioavailability. This functional group facilitates the absorption of the compound in biological systems, making it an attractive candidate for oral drug delivery. Studies have also explored the potential of this compound as a prodrug, where it can be metabolized into an active form within the body, reducing side effects and improving therapeutic efficacy.

From a synthetic perspective, the construction of METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE involves a series of well-defined steps that highlight modern synthetic methodologies. The use of protecting groups, such as tert-butoxycarbonyl (Boc), has been instrumental in achieving high yields and maintaining stereochemical integrity during synthesis. Additionally, advancements in catalytic asymmetric synthesis have enabled researchers to synthesize this compound with high enantiomeric excess, which is critical for its pharmacological applications.

Recent research has also focused on the scalability of this compound's synthesis for large-scale production. Green chemistry principles have been integrated into the synthetic route to minimize waste and reduce environmental impact. For instance, solvent-free reactions and recyclable catalysts have been employed to enhance the sustainability of the process.

In conclusion, METHYL (3S)-3-AMINO-3-(3-BROMO-4-METHYLPHENYL)PROPANOATE is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as a promising candidate for future drug development efforts.